Cas no 591-23-1 (3-methylcyclohexan-1-ol)

• Product Name: 3-methylcyclohexan-1-ol
• CAS No: 591-23-1
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00001446
• CID: 82616
• PubChem ID: 11566
• Update Time: 2025-11-01

3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methylcyclohexanol
• 3-Methylcyclohexanol (cis+trans)
• 3-Methylcyclohexanol (cis- and trans- mixture)
• C7H14O
• 3-methylcyclohexanol, mixed isomers
• 3-Methylcyclohexanol,c&amp
• 3-Methylhexalin
• Cyclohexanol, m-methyl-
• Hexahydro-M-cresol
• m-Methylcyclohexanol
• 3-Methylhexalin (cis- and trans- mixture)
• m-methyl-cyclohexanol
• 3-methyl-cyclohexanol
• 3-Methyl-1-cyclohexanol
• NSC 123022
• 3-methylcyclohexan-1-ol
• 3-Methylcyclohexanol,cAMP t
• 3-06-00-00069 (Beilstein Handbook Reference)
• 3-Methylhexalin
• 3-Methyl-trans-Cyclohexanol
• 24965-90-0
• NS00043582
• AB86398
• 3-methyl-cyclohexan-1-ol
• NSC123022
• 3-Methyl-cis-Cyclohexanol
• AI3-01176
• SCHEMBL181397
• SB83895
• UNII-LLD7V459JM
• FT-0616150
• Cyclohexanol, 3-methyl-
• Q2595963
• EINECS 209-709-1
• NSC-123022
• EN300-20722
• AKOS016352945
• BRN 2036372
• (1R,3R)-3-methylcyclohexan-1-ol
• cis-3-Methylcyclohexanol
• BDBM36192
• AB86174
• 3-Methylcyclohexanol,c&t
• 591-23-1
• MFCD00001446
• AB86143
• CHEBI:195740
• LLD7V459JM
• F8889-6462
• AKOS000120099
• trans-3-Methylcyclohexanol
• DTXSID80870642
• M0195
• 3Methylcyclohexanol, mixed isomers
• Cyclohexanol, 3-methyl-, (1R,3S)-rel-
• mHexahydromethylphenol
• 3-methyl cyclohexanol
• cis-3-Methylcyclohexan-1-ol
• 3-Hexahydromethylphenol
• 5454-79-5
• m-Hexahydromethylphenol
• Cyclohexanol, 3methyl
• mMethylcyclohexanol
• STL301579
• 3Methylcyclohexanol, mixture of cis and trans
• 24965-94-4
• Cyclohexanol, mmethyl
• 7443-55-2
• 3Hexahydromethylphenol
• DTXCID60818345

• MDL： MFCD00001446
• Inchi： 1S/C7H14O/c1-6-3-2-4-7(8)5-6/h6-8H,2-5H2,1H3
• InChI Key： HTSABYAWKQAHBT-UHFFFAOYSA-N
• SMILES： OC1CCCC(C)C1
• BRN： 2036372

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Syrupy liquid
• Density: 0.9684 g/cm3 (20 ºC)
• Melting Point: 36-37 ºC
• Boiling Point: 175-176 ºC
• Flash Point: 62.8±0.0 ºC,
• Refractive Index: 1.46754 (20 ºC)
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 20.23
• LogP: 1.55740
• Solubility: It is slightly soluble in water and can be miscible with most organic solvents such as alcohol and ether.

3-methylcyclohexan-1-ol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302-H315-H336
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P370+P378-P403+P233-P405-P501
• WGK Germany：1
• Hazard Category Code： 20
• Safety Instruction： S24/25:Prevent skin and eye contact.
• RTECS：GW0200000
• Hazardous Material Identification：
• Risk Phrases：20
• Safety Term：S24/25
• Explosive Limit：1.3%(V)
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from the oxidant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-methylcyclohexan-1-ol

Comprehensive Guide to 3-Methylcyclohexan-1-ol (CAS No. 591-23-1): Properties, Applications, and Industry Insights

3-Methylcyclohexan-1-ol (CAS No. 591-23-1) is a versatile cyclic alcohol widely used in fragrances, flavors, and industrial applications. This compound, also known as 3-methyl-1-cyclohexanol, belongs to the class of tertiary alcohols and exhibits unique chemical properties that make it valuable in organic synthesis. With the growing demand for sustainable and bio-based chemicals, 3-methylcyclohexan-1-ol has gained attention for its potential in green chemistry initiatives.

The molecular structure of 3-methylcyclohexan-1-ol features a six-membered ring with a hydroxyl group at position 1 and a methyl group at position 3. This configuration contributes to its moderate polarity, boiling point (~175°C), and solubility in common organic solvents. Researchers often explore its stereochemistry, as it exists in cis- and trans-isomeric forms, which influence its reactivity in asymmetric synthesis. Recent studies highlight its role as a chiral building block in pharmaceutical intermediates, aligning with the industry's focus on high-purity specialty chemicals.

In the fragrance industry, 3-methylcyclohexan-1-ol is prized for its woody, camphoraceous odor profile. Perfumers utilize it as a modifier in synthetic essential oils and as a fixative in personal care products. With consumers increasingly seeking long-lasting fragrance formulations, this compound's stability under varying pH conditions makes it a preferred choice. Additionally, its low toxicity (as per IFRA standards) supports its use in cosmetic-grade ingredients, addressing the clean beauty movement's demand for safer alternatives.

From a manufacturing perspective, 591-23-1 is typically produced via hydrogenation of corresponding ketones or through selective oxidation processes. Advances in catalytic hydrogenation technologies have improved yield efficiency, reducing energy consumption—a critical factor for companies targeting carbon footprint reduction. Quality control protocols emphasize HPLC and GC analysis to ensure ≥98% purity, meeting stringent requirements for GMP-compliant production facilities.

Emerging applications include its use as a solvent modifier in biodegradable coatings and as a precursor for bio-based plasticizers. The compound's compatibility with cellulose derivatives positions it favorably in sustainable packaging innovations. Furthermore, academic laboratories investigate its potential in ionic liquid formulations for battery electrolytes, responding to the global push for energy storage solutions.

Regulatory compliance remains a key consideration for 3-methylcyclohexan-1-ol suppliers. The substance is listed in REACH and TSCA inventories, with proper handling requiring standard organic laboratory precautions. Material Safety Data Sheets (MSDS) detail appropriate storage conditions (cool, dry environments) and compatibility with chemical-resistant containers. These guidelines align with workplace safety trends emphasizing hazard communication standards.

Market analysts project steady growth for cyclohexanol derivatives, driven by expansion in Asia-Pacific fragrance markets and increased R&D investment. Suppliers differentiate offerings through custom synthesis services and technical support for formulation challenges. For researchers sourcing 591-23-1, verifying supplier certifications (ISO 9001, Kosher/Halal where applicable) ensures alignment with application-specific requirements.

Innovative purification techniques, such as molecular distillation, now enable production of optical isomers with >99% enantiomeric excess. This advancement supports pharmaceutical applications where chiral purity impacts drug efficacy. Concurrently, lifecycle assessment studies evaluate the environmental impact of production pathways, reflecting the chemical industry's commitment to sustainable manufacturing practices.

For formulation chemists, understanding 3-methylcyclohexan-1-ol's compatibility with common surfactants and emulsifiers is crucial when developing microemulsion systems. Its logP value (~2.1) suggests balanced hydrophilicity-lipophilicity, making it suitable for delivery system optimization in topical products. Recent patents disclose novel uses in controlled-release technologies, expanding its functional versatility.

As analytical technologies advance, GC-MS and NMR methods provide more precise characterization of 3-methylcyclohexan-1-ol isomers and impurities. This supports quality assurance in applications requiring ultra-high purity grades, particularly in electronic materials processing. The compound's thermal stability also makes it a candidate for high-temperature lubricant additives in specialized industrial equipment.

Looking forward, biotechnology routes using engineered microbial strains may offer greener production alternatives for 591-23-1. Early-stage research demonstrates feasibility of converting biomass-derived precursors through enzymatic catalysis, potentially reducing reliance on petrochemical feedstocks. Such developments resonate with corporate sustainability goals and consumer preferences for bio-based ingredients.

In educational contexts, 3-methylcyclohexan-1-ol serves as an excellent model compound for teaching stereochemistry principles and spectroscopic analysis techniques. Its well-defined NMR splitting patterns and distinct IR absorption bands make it ideal for undergraduate organic chemistry laboratories. This pedagogical value ensures continued demand from chemical education suppliers worldwide.